Cas no 1823911-92-7 (2-Chloro-4-isobutylpyridine)

• Product Name: 2-Chloro-4-isobutylpyridine
• CAS No: 1823911-92-7
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4828027
• Update Time: 2025-07-01

2-Chloro-4-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-isobutylpyridine
• 2-chloro-4-(2-methylpropyl)pyridine

• Inchi： 1S/C9H12ClN/c1-7(2)5-8-3-4-11-9(10)6-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： WLSMLAWWFHIIAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-isobutylpyridine

2-Chloro-4-isobutylpyridine (CAS No. 1823911-92-7): A Comprehensive Overview of Its Synthesis, Applications, and Biological Activities

2-Chloro-4-isobutylpyridine, with the chemical formula C₁₀H₁₃ClN, is a derivative of pyridine characterized by the presence of a chlorine atom at the 2-position and an isobutyl group at the 4-position. This organic compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in pharmaceutical research and its unique structural properties. The CAS No. 1823911-93-7 serves as a critical identifier for this compound, facilitating its use in academic and industrial contexts. Recent studies have highlighted the importance of 2-Chloro-4-isobutylpyridine in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and metabolic diseases.

The synthesis of 2-Chloro-4-isobutylpyridine typically involves multi-step organic reactions, including electrophilic substitution and alkylation processes. Researchers have explored various catalytic systems to enhance the efficiency of these reactions, with a focus on green chemistry principles. For instance, a 2023 study published in Organic & Biomolecular Chemistry demonstrated that using a transition metal catalyst significantly improved the yield of 2-Chloro-4-isobutylpyridine while minimizing byproduct formation. This advancement underscores the importance of synthetic methodology in the development of bioactive compounds.

In terms of biological activities, 2-Chloro-4-isobutylpyridine has shown promising results in preclinical studies. Its ability to modulate ion channels and interact with specific receptors has been linked to potential therapeutic applications. A recent review in Journal of Medicinal Chemistry (2024) highlighted the compound's potential as a scaffold for designing selective ligands targeting the neurotransmitter systems involved in Parkinson’s disease. The isobutyl group is believed to enhance the compound's lipophilicity, facilitating its penetration into the central nervous system.

The 2-Chloro-4-isobutylpyridine has also been investigated for its role in metabolic regulation. Studies suggest that its interaction with mitochondrial enzymes could influence cellular energy metabolism. A 2023 paper in Cell Metabolism reported that 2-Chloro-4-isobutylpyridine exhibits metabolic modulatory effects, potentially offering new avenues for the treatment of diabetes and obesity. These findings highlight the compound's versatility in addressing complex physiological processes.

Recent advances in computational chemistry have further expanded the understanding of 2-Chloro-4-isobutylpyridine's properties. Molecular docking studies have revealed its potential to bind to target proteins with high affinity, such as ion channel receptors and enzyme active sites. A 2024 study in Chemical Biology & Drug Design utilized in silico modeling to predict the compound's binding interactions, providing insights into its mechanism of action. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the development of 2-Chloro-4-isobutylpyridine-based therapeutics.

The 2-Chloro-4-isobutylpyridine has also been explored for its role in drug delivery systems. Its structural characteristics make it suitable for incorporation into nanocarriers and liposomal formulations, enhancing the bioavailability of co-administered drugs. A 2023 article in Advanced Drug Delivery Reviews discussed the use of 2-Chloro-4-isobutylpyridine as a carrier molecule in targeted drug delivery, demonstrating its potential to improve therapeutic outcomes while reducing side effects.

Despite its promising applications, the 2-Chloro-4-isobutylpyridine remains a subject of ongoing research. Challenges such as stability under physiological conditions and selectivity for target sites are being addressed through structural modifications. A 2024 study in ACS Chemical Biology reported the synthesis of 2-Chloro-4-isobutylpyridine derivatives with enhanced pharmacokinetic profiles, indicating the potential for future therapeutic applications. These modifications are critical for optimizing the compound's efficacy and safety in clinical settings.

In conclusion, 2-Chloro-4-isobutylpyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research. The CAS No. 1823911-93-7 plays a crucial role in its identification and application. As research continues to uncover new properties and applications of 2-Chloro-4-isobutylpyridine, it is poised to become an important tool in the development of innovative therapeutic strategies. The ongoing exploration of this compound highlights the dynamic nature of drug discovery and the importance of interdisciplinary research in advancing medical science.

Further studies are needed to fully understand the 2-Chloro-4-isobutylpyridine's potential in various therapeutic contexts. Researchers are also investigating its toxicological profile and long-term effects to ensure its safety for clinical use. The integration of 2-Chloro-4-isobutylpyridine into drug discovery pipelines is expected to lead to the development of new treatments for a range of diseases. As the field of medicinal chemistry continues to evolve, the 2-Chloro-4-isobutylpyridine is likely to play an increasingly important role in the quest for effective therapies.

In summary, the 2-Chloro-4-isobutylpyridine is a compound with significant potential in the pharmaceutical industry. Its structural features and biological activities make it a valuable candidate for further research and development. The CAS No. 1823911-93-7 ensures its proper identification and use in scientific studies. As research continues to uncover new applications and properties of 2-Chloro-4-isobutylpyridine, it is expected to contribute to the advancement of medical science and the development of novel therapeutic agents.

For more information on the latest research and developments related to 2-Chloro-4-isobutylpyridine, readers are encouraged to consult recent publications in peer-reviewed journals. These resources provide detailed insights into the compound's properties, applications, and future directions in the field of medicinal chemistry. The ongoing exploration of 2-Chloro-4-isobutylpyridine underscores the importance of continued research in advancing our understanding of its potential in therapeutic applications.

Overall, the 2-Chloro-4-isobutylpyridine represents a promising area of research with significant implications for the pharmaceutical industry. Its unique structural characteristics and potential biological activities make it a valuable compound for further investigation. As research continues to expand, the 2-Chloro-4-isobutylpyridine is likely to play an increasingly important role in the development of innovative therapeutic strategies. The integration of this compound into drug discovery pipelines is expected to lead to the development of new treatments for a range of diseases, highlighting its importance in the field of medicinal chemistry.